Cas no 128102-74-9 (Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI))
128102-74-9 structure
Product Name:Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI)
CAS No:128102-74-9
MF:C34H48N10O9S2
MW:804.936524391174
CID:175175
PubChem ID:329820188
Update Time:2025-04-19
Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI)
- Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alan...
- H-PHE-GLN-VAL-VAL-CYS(NPYS)-GLY-NH2
- PHE-GLN-VAL-VAL-CYS(NPYS)-GLY AMIDE
- phenylalanyl-glutaminyl-valyl-valyl-S-(3-nitro-2-pyridinesulfenyl)cysteinyl-glycinamide
- FQVVC(NPys)G-amide
- Phe-Gln-Val-Val-Cys(NPYS)-Gly-NH2
- 128102-74-9
- SCHEMBL5367824
- (2S)-N-[(2S)-1-[[(2S)-1-[[2-[[(2R)-2-amino-3-[(3-nitropyridin-2-yl)disulfanyl]propanoyl]amino]acetyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]pentanediamide
- Glycinamide, L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-((3-nitro-2-pyridinyl)dithio)-L-alanyl-
- Fqvvcg-NH2
- N~1~-{1-[(1-{[2-({2-Amino-1-hydroxy-3-[(3-nitropyridin-2-yl)disulfanyl]propylidene}amino)-1-hydroxyethylidene]amino}-3-methyl-1-oxobutan-2-yl)imino]-1-hydroxy-3-methylbutan-2-yl}-2-[(2-amino-1-hydroxy-3-phenylpropylidene)amino]pentanediimidic acid
- DTXSID20926071
-
- MDL: MFCD00238111
- Inchi: 1S/C34H48N10O9S2/c1-18(2)27(32(50)41-26(46)16-39-29(47)22(36)17-54-55-34-24(44(52)53)11-8-14-38-34)43-33(51)28(19(3)4)42-31(49)23(12-13-25(37)45)40-30(48)21(35)15-20-9-6-5-7-10-20/h5-11,14,18-19,21-23,27-28H,12-13,15-17,35-36H2,1-4H3,(H2,37,45)(H,39,47)(H,40,48)(H,42,49)(H,43,51)(H,41,46,50)/t21-,22-,23-,27-,28-/m0/s1
- InChI Key: HYMUACWIBKMEBD-ZCBIBPQVSA-N
- SMILES: S(C[C@@H](C(NCC(NC([C@H](C(C)C)NC([C@H](C(C)C)NC([C@H](CCC(N)=O)NC([C@H](CC1C=CC=CC=1)N)=O)=O)=O)=O)=O)=O)N)SC1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 772.33300
- Monoisotopic Mass: 804.304715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 55
- Rotatable Bond Count: 21
- Complexity: 1350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 367
- XLogP3: 0.2
Experimental Properties
- Density: 1.38
- Boiling Point: 1152.3°Cat760mmHg
- Flash Point: 650.7°C
- Refractive Index: 1.63
- PSA: 341.71000
- LogP: 3.34870
Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
Glycinamide,L-phenylalanyl-L-glutaminyl-L-valyl-L-valyl-3-[(3-nitro-2-pyridinyl)dithio]-L-alanyl-(9CI) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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